![molecular formula C18H28N2O2 B6019637 3-hydroxy-3-{[isopropyl(methyl)amino]methyl}-1-(2-phenylethyl)-2-piperidinone](/img/structure/B6019637.png)
3-hydroxy-3-{[isopropyl(methyl)amino]methyl}-1-(2-phenylethyl)-2-piperidinone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-hydroxy-3-{[isopropyl(methyl)amino]methyl}-1-(2-phenylethyl)-2-piperidinone, also known as IPP or Isradipine, is a calcium channel blocker that has been studied for its potential applications in various scientific research fields.
Scientific Research Applications
3-hydroxy-3-{[isopropyl(methyl)amino]methyl}-1-(2-phenylethyl)-2-piperidinone has been studied for its potential applications in various scientific research fields, including neuroscience, cardiovascular disease, and cancer research. In neuroscience, this compound has been shown to improve cognitive function and protect against neurodegeneration in animal models of Parkinson's disease and Alzheimer's disease. In cardiovascular disease, this compound has been shown to reduce blood pressure and improve cardiac function in animal models of hypertension and heart failure. In cancer research, this compound has been shown to inhibit tumor growth and metastasis in animal models of breast cancer and lung cancer.
Mechanism of Action
3-hydroxy-3-{[isopropyl(methyl)amino]methyl}-1-(2-phenylethyl)-2-piperidinone works by blocking L-type calcium channels, which are involved in the regulation of intracellular calcium levels. By blocking these channels, this compound reduces the influx of calcium into cells, which can have various effects depending on the cell type. In neurons, this compound can improve cognitive function by enhancing synaptic plasticity and reducing neuroinflammation. In cardiac cells, this compound can reduce the workload on the heart by reducing calcium influx and improving contractility. In cancer cells, this compound can inhibit tumor growth and metastasis by reducing calcium-dependent signaling pathways.
Biochemical and Physiological Effects:
This compound has various biochemical and physiological effects depending on the cell type. In neurons, this compound can enhance synaptic plasticity, reduce neuroinflammation, and protect against neurodegeneration. In cardiac cells, this compound can reduce the workload on the heart, improve contractility, and reduce arrhythmias. In cancer cells, this compound can inhibit tumor growth and metastasis by reducing calcium-dependent signaling pathways.
Advantages and Limitations for Lab Experiments
One advantage of using 3-hydroxy-3-{[isopropyl(methyl)amino]methyl}-1-(2-phenylethyl)-2-piperidinone in lab experiments is its ability to selectively block L-type calcium channels, which can provide insights into the role of calcium signaling in various cellular processes. However, one limitation of using this compound is its potential off-target effects, which can complicate the interpretation of experimental results.
Future Directions
There are several future directions for research on 3-hydroxy-3-{[isopropyl(methyl)amino]methyl}-1-(2-phenylethyl)-2-piperidinone, including its potential applications in other scientific research fields such as immunology and metabolism, its optimization as a therapeutic agent for various diseases, and its development as a tool for studying calcium signaling in various cellular processes. Additionally, further studies are needed to better understand the mechanism of action of this compound and its potential off-target effects in order to optimize its use in lab experiments and clinical settings.
Synthesis Methods
3-hydroxy-3-{[isopropyl(methyl)amino]methyl}-1-(2-phenylethyl)-2-piperidinone can be synthesized by reacting 3,4-dihydro-2H-pyran-2-one with N-isopropyl-N-methyl-3-aminopropyl chloride in the presence of sodium hydride. This reaction yields the intermediate product, which is then reacted with 2-phenylethyl bromide to produce this compound.
properties
IUPAC Name |
3-hydroxy-3-[[methyl(propan-2-yl)amino]methyl]-1-(2-phenylethyl)piperidin-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H28N2O2/c1-15(2)19(3)14-18(22)11-7-12-20(17(18)21)13-10-16-8-5-4-6-9-16/h4-6,8-9,15,22H,7,10-14H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LJGUMYMDYBIMQK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)N(C)CC1(CCCN(C1=O)CCC2=CC=CC=C2)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H28N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
304.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.